Cas no 152624-02-7 (1-(2,3-Dihydro-1H-inden-5-yl)propan-2-amine)

• Product Name: 1-(2,3-Dihydro-1H-inden-5-yl)propan-2-amine
• CAS No: 152624-02-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 65284
• PubChem ID: 192600
• Update Time: 2025-04-18

1-(2,3-Dihydro-1H-inden-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-Dihydro-1H-inden-5-yl)propan-2-amine
• 5-(2-aminopropyl)-2,3-dihydro-1H-indene
• 5F-PCN
• 5-Nprop-di HCl
• 5-F-MN-21
• 5-MEO-NEPT
• 5f-pcn 5f-pcn
• 5f-pcn 5f-pcn 5f-pcn 5f-pcn
• powder Dibutylone crystals 5F-PCN
• 5-NProp-DI
• 1H-INDENE-5-ETHANAMINE, 2,3-DIHYDRO-.ALPHA.-METHYL-
• UNII-4PH68L63R9
• AKOS013464895
• Q4639572
• 13396-94-6
• 2-Aminopropylindane
• SCHEMBL19817019
• DTXSID00896945
• 5-ADPI
• 2-API
• 152624-02-7
• 4PH68L63R9
• NS00017934
• IAP
• PD048282
• BDBM50042722
• 5-APDI
• 5-INDANETHYLAMINE, .ALPHA.-METHYL-
• CHEMBL6842
• 2-Indan-5-yl-1-methyl-ethylamine
• 5-(2-AMINOPROPYL)INDANE
• Indanametamine
• 5-Indanethylamine, alpha-methyl-
• INDANYLAMINOPROPANE
• 5F-PCN [e-mail]
• 5-APDI [e-mail] whatsapp
• 5f-pcn [e-mail] whatsapp

• Inchi： 1S/C12H17N/c1-9(13)7-10-5-6-11-3-2-4-12(11)8-10/h5-6,8-9H,2-4,7,13H2,1H3
• InChI Key： QYVNZHBQYJRLEX-UHFFFAOYSA-N
• SMILES： NC(C)CC1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 175.13600
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 2.76530